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Compound of Interest

Compound Name: EGFR-IN-145

Cat. No.: B10805567 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for "EGFR-IN-145" was not located in publicly

available resources. The following disposal procedures are based on general best practices for

handling small quantities of research-grade chemical compounds with unknown or

undocumented hazards. Researchers must consult their institution's Environmental Health and

Safety (EHS) department for specific guidance and comply with all local, state, and federal

regulations.

Immediate Safety and Handling Precautions
Prior to handling, it is imperative to assume that EGFR-IN-145 is a potentially hazardous

substance. Appropriate personal protective equipment (PPE) should be worn at all times.

Recommended Personal Protective Equipment (PPE):

Gloves: Nitrile or other chemically resistant gloves. Gloves must be inspected before use

and disposed of as contaminated waste after handling the compound.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

Lab Coat: A standard laboratory coat should be worn to protect from skin contact.

Respiratory Protection: If handling the compound as a powder or if aerosolization is possible,

a NIOSH-approved respirator may be necessary. Consult your institution's EHS for specific

recommendations.

Engineering Controls:
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All handling of EGFR-IN-145 should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood.

Step-by-Step Disposal Procedures for EGFR-IN-145
Waste Segregation:

Do not mix EGFR-IN-145 waste with other chemical waste streams unless explicitly

permitted by your institution's EHS guidelines.

Segregate solid waste (e.g., contaminated gloves, weigh paper, pipette tips) from liquid

waste (e.g., solutions containing the compound).

Solid Waste Disposal:

Collect all solid waste contaminated with EGFR-IN-145 in a dedicated, clearly labeled

hazardous waste container.

The container should be made of a material compatible with the chemical and its solvent.

Label the container with "Hazardous Waste," the name of the chemical ("EGFR-IN-145"),

and any known hazard information.

Liquid Waste Disposal:

Collect all liquid waste containing EGFR-IN-145 in a sealable, leak-proof hazardous waste

container.

The container must be appropriate for the solvent used (e.g., glass for organic solvents,

polyethylene for aqueous solutions).

Label the container with "Hazardous Waste," the full chemical name ("EGFR-IN-145"), the

solvent system, and the estimated concentration of the compound.

Do not overfill the container; leave at least 10% headspace to allow for expansion.

Decontamination of Glassware and Equipment:
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Rinse any glassware or equipment that has come into contact with EGFR-IN-145 with an

appropriate solvent.

Collect the initial rinsate as hazardous liquid waste.

Subsequent rinses may be disposed of as regular laboratory wastewater, depending on

institutional policies.

Storage of Waste:

Store the sealed and labeled hazardous waste containers in a designated, secure satellite

accumulation area until they are collected by your institution's EHS personnel.

Ensure the storage area is well-ventilated and away from incompatible materials.

Spill Response:

In the event of a spill, evacuate the immediate area.

If the spill is small and you are trained to handle it, use an appropriate spill kit to absorb

the material.

Wear full PPE during cleanup.

Collect the absorbed material and any contaminated cleanup supplies in a hazardous

waste container.

For large spills, or if you are unsure how to proceed, contact your institution's EHS

immediately.

Quantitative Data Summary
As no specific Safety Data Sheet for EGFR-IN-145 was found, quantitative data regarding its

physical and chemical properties, toxicity, and disposal limits are not available. Researchers

should refer to the product-specific SDS, once obtained, to complete the following table.
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Property Value

Physical State Information not available

Solubility Information not available

LD50 (Oral) Information not available

Permissible Exposure Limit Information not available

Disposal Concentration Limits Consult institutional EHS guidelines

Visualizing the EGFR Signaling Pathway
The following diagram illustrates a simplified overview of the Epidermal Growth Factor

Receptor (EGFR) signaling pathway, which is the target of inhibitors like EGFR-IN-145.

Activation of this pathway by ligands such as EGF leads to a cascade of intracellular events

that regulate cell proliferation, survival, and differentiation.
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Simplified EGFR Signaling Cascade
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To cite this document: BenchChem. [Prudent Disposal Procedures for EGFR-IN-145].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10805567#egfr-in-145-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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